Cas no 123122-22-5 (β,β-Carotene-3,3',4-triol; (3S,3'R,4R)-form)

• Product Name: β,β-Carotene-3,3',4-triol; (3S,3'R,4R)-form
• CAS No: 123122-22-5
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 6663999
• Update Time: 2024-03-02

β,β-Carotene-3,3',4-triol; (3S,3'R,4R)-form Chemical and Physical Properties

Names and Identifiers

• (3S,3'R,4R)-beta,beta-Carotene-3,3',4-triol
• β,β-Carotene-3,3',4-triol; (3S,3'R,4R)-form

• Inchi： 1S/C40H56O3/c1-28(17-13-19-30(3)21-23-35-32(5)25-34(41)26-39(35,7)8)15-11-12-16-29(2)18-14-20-31(4)22-24-36-33(6)38(43)37(42)27-40(36,9)10/h11-24,34,37-38,41-43H,25-27H2,1-10H3
• InChI Key： RNQDFWZVKBSPOZ-UHFFFAOYSA-N
• SMILES： CC(=CC=CC=C(C=CC=C(C=CC1C(C)(C)CC(O)C(O)C=1C)C)C)C=CC=C(C=CC1C(C)(C)CC(O)CC=1C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• XLogP3: 9.807

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids